Cas no 5580-79-0 (1,2,3,4-Tetrafluoro-5-nitrobenzene)

1,2,3,4-Tetrafluoro-5-nitrobenzene Properties

Names and Identifiers

• 1,2,3,4-Tetrafluoro-5-nitrobenzene
• 2,3,4,5-Tetrafluoronitrobenzene
• 1-NITRO-2,3,4,5-TETRAFLUOROBENZENE
• 2,3,4,5-Tetrafluoron
• 2,3,4,5-Tetrafluoro-1-nitrobenzene
• 2,3,5-trifluoronitrobenzene
• 2-NO2-C6F4H
• 3,4,5,6-tetrafluoronitrobenzene
• 4-fluro-3-nitrobenzoic acid
• 5-Nitro-1,2,3,4-tetrafluorobenzene
• NSC 96618
• 1,2,3,4-Tetrafluoro-5-nitrobenzene #
• CL8231
• AS-46002
• 2,3,4,5-Tetrafluoronitrobenzene, 99%
• UNII-3N9SSF4I6Q
• AC-9722
• FT-0609351
• MFCD00014686
• CS-W010631
• AM62032
• Benzene, 1,2,3,4-tetrafluoro-5-nitro-
• 5580-79-0
• DTXSID20204386
• EN300-129043
• W-109012
• 4-fluro-3-nitrobenzoic acid;Benzene, 1,2,3,4-tetrafluoro-5-nitro-;1,2,3,4-Tetrafluoro-5-nitrobenzene
• A20698
• 3N9SSF4I6Q
• AKOS005255399
• methyl?4-(tert-butoxycarbonylamino)benzoate
• SCHEMBL57954
• 2,3,4,5-(tetrafluoro)nitrobenzene
• EINECS 226-972-8
• NSC-96618
• NSC96618
• NS00044247
• DTXCID20126877
• 2,3,4,5-Tetrafluoro-1-nitrobenzene; 1,2,3,4-Tetrafluoro-5-nitrobenzene; 5-Nitro-1,2,3,4-tetrafluorobenzene; NSC 96618;
• DB-030755
• +Expand

• MDL： MFCD00014686
• InChIKey： MKMDVNZEIQDZEP-UHFFFAOYSA-N
• Inchi： 1S/C6HF4NO2/c7-2-1-3(11(12)13)5(9)6(10)4(2)8/h1H
• SMILES： C1=C(C(=C(C(=C1[N+](=O)[O-])F)F)F)F

Computed Properties

• Exact Mass: 194.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 194.994
• Heavy Atom Count: 13
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• LogP: 2.67440
• PSA: 45.82000
• Refractive Index: n20/D 1.473(lit.)
• Boiling Point: 80 °C/24 mmHg(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Color/Form: Yellow transparent liquid
• Solubility: Not determined
• Density: 1.618 g/mL at 25 °C(lit.)

1,2,3,4-Tetrafluoro-5-nitrobenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Refrigerator
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

1,2,3,4-Tetrafluoro-5-nitrobenzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%